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Compound of Interest

Compound Name: Dichloromaleic anhydride

Cat. No.: B073337 Get Quote

An In-depth Guide for Scientists and Drug Development Professionals on the Safe Handling,

Storage, and Disposal of Dichloromaleic Anhydride, Including an Overview of its

Toxicological Profile and Reactivity.

This technical whitepaper provides a comprehensive overview of the safety and handling

considerations for dichloromaleic anhydride. It is intended for researchers, scientists, and

professionals in the drug development field who may work with this compound. This guide

consolidates key data from safety data sheets, regulatory guidelines, and scientific literature to

ensure safe laboratory practices.

Chemical and Physical Properties
Dichloromaleic anhydride is a beige crystalline solid. A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Source

Molecular Formula C₄Cl₂O₃

Molecular Weight 166.95 g/mol

CAS Number 1122-17-4

Melting Point ~120 °C

Boiling Point 170.5 °C @ 760 mmHg

Density 1.8 ± 0.1 g/cm³

Flash Point 74.1 ± 23.6 °C

Appearance Beige crystalline solid

Hazard Identification and Classification
Dichloromaleic anhydride is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:

Signal Word: Warning

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

dichloromaleic anhydride.
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3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that meet the standards of EN 166 (EU) or

NIOSH (US).

Hand Protection: Handle with chemical-resistant gloves (e.g., butyl rubber, nitrile rubber) that

have been inspected prior to use. Follow proper glove removal technique to avoid skin

contact.

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases if working outside of a fume hood or if dust is generated.

3.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

3.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent contact with moisture, as it is moisture-sensitive.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

water.

Emergency Procedures
4.1. First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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In case of skin contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

If swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

4.2. Fire-Fighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific hazards: When heated, it may emit toxic fumes, including hydrogen chloride gas

and carbon oxides.

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

4.3. Accidental Release Measures

Personal precautions: Avoid breathing dust and contact with the substance. Wear

appropriate PPE.

Environmental precautions: Prevent entry into drains and waterways.

Methods for cleaning up: Sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal.

Toxicological Information and Experimental
Protocols
Dichloromaleic anhydride is a known skin and eye
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[https://www.benchchem.com/product/b073337#dichloromaleic-anhydride-safety-data-sheet-
sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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